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Compound of Interest

4-[2-(3-

Compound Name:
Bromophenoxy)ethyllmorpholine

CAS No.: 435283-95-7

Cat. No.: B1269199

Get Quote
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Technical Application Note: In Vivo Experimental Models for 4-[2-(3-
Bromophenoxy)ethyllmorpholine

Part 1: Executive Summary & Pharmacological
Context

4-[2-(3-Bromophenoxy)ethyllmorpholine is a bioactive substituted phenoxyalkylamine
research probe. Structurally, it belongs to the phenoxyethyl-morpholine class, a privileged
scaffold in medicinal chemistry known for its affinity toward Sigma-1 receptors (01R) and
monoamine transporters (specifically Norepinephrine Transporter, NET, and Serotonin
Transporter, SERT).

This compound is structurally analogous to Viloxazine (an NRI) and various high-affinity Sigma
ligands (e.g., Panamesine). In vivo, it is primarily utilized to investigate neuropharmacological
pathways involving nociception, mood regulation, and neuroprotection.

Mechanism of Action (MOA)
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e Sigma-1 Receptor Modulation: The morpholine nitrogen (protonated at physiological pH)
mimics the cation required for the aspartate binding site (Asp126) of the o1R. The 3-bromo-
phenyl moiety occupies the hydrophobic pocket. Depending on the assay conditions, it acts
as a modulator of 01R chaperone activity, influencing Calcium (Ca?*) signaling between the
Endoplasmic Reticulum (ER) and Mitochondria.

e Monoamine Reuptake Inhibition: The phenoxyethyl linker provides the requisite distance for
binding to the S1/S2 subsites of NET/SERT, preventing the reuptake of neurotransmitters
and enhancing synaptic transmission.

Part 2: Experimental Designh & Formulation

Critical Note on Solubility: The free base is lipophilic (LogP ~2.3). For in vivo administration, it
must be converted to a salt form or formulated in a vehicle that ensures bioavailability without
inducing vehicle-related nociception.

Formulation Protocol
o Preferred Vehicle: 5% DMSO + 5% Tween-80 + 90% Saline (0.9%).

 Alternative (for high dose): 20% Hydroxypropyl-p-cyclodextrin (HP-B-CD) in water.

e Preparation:

[¢]

Dissolve 10 mg of compound in 50 uL DMSO (vortex until clear).

o

Add 50 pL Tween-80; vortex.

o

Slowly add 900 pL warm saline (37°C) while sonicating.

[¢]

Adjust pH to 7.0-7.4 using 0.1N HCI if necessary.

Dosing Guidelines (Mouse/Rat)
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Parameter Range Rationale

) IP is preferred for acute
IP (Intraperitoneal) or PO ] )
Route (Oral) behavioral assays to avoid
ra
first-pass variability.

Target occupancy for high-

Dose (Low) 1-5mg/kg o )
affinity sites (Sigma-1).
Required for broad

Dose (High) 10 — 30 mg/kg monoamine transporter
inhibition or analgesic effects.
Tmax is estimated at 30-45

Pre-treatment 30 — 60 min min for phenoxyethyl-

morpholines.

Part 3: In Vivo Experimental Models
Model A: Neuropathic Pain (Chronic Constriction Injury -
CCl)

Rationale: Sigma-1 antagonists are potent analgesics in neuropathic pain states. This
compound is tested to reverse mechanical allodynia.

Protocol:

Induction: Anesthetize rat (Isoflurane). Expose the sciatic nerve at the mid-thigh level.

Loosely tie 4 ligatures (chromic gut) around the nerve.

Recovery: Allow 7-14 days for neuropathy (allodynia) to develop.

Baseline Testing: Measure paw withdrawal threshold (PWT) using von Frey filaments.

Treatment: Administer 4-[2-(3-Bromophenoxy)ethyllmorpholine (10 mg/kg, IP).

Testing: Measure PWT at 30, 60, 120, and 180 minutes post-injection.
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» Endpoint: Significant increase in PWT compared to vehicle indicates anti-allodynic activity
(likely 01R antagonism).

Model B: Antidepressant Activity (Forced Swim Test -
FST)

Rationale: As a Viloxazine analog, the compound is expected to reduce immobility time via
NET inhibition.

Protocol:

o Acclimatization: Place mouse in a cylinder of water (25°C) for 15 min (Pre-test, 24h prior).

Dosing: Administer compound (IP) 1 hour before the test. Positive control: Imipramine (15
mg/kg).

Test: Place mouse in cylinder for 6 minutes.

Scoring: Record "Immobility Time" during the last 4 minutes.

Result: Reduction in immobility signifies antidepressant-like activity.

Part 4: Visualizing the Mechanism & Workflow
Figure 1: Sigma-1 Receptor Sighaling Pathway

Description: This diagram illustrates the putative mechanism where the compound modulates
the Sigma-1 receptor at the Mitochondria-Associated Membrane (MAM), influencing Calcium
flow and preventing sensitization (pain/neurotoxicity).*
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Caption: Putative mechanism of action at the ER-Mitochondria interface. The compound binds

01R, modulating IP3R-mediated Calcium flux.

Figure 2: Experimental Workflow (Neuropathic Pain)
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Caption: Standardized workflow for evaluating anti-allodynic efficacy in the CCI neuropathic
pain model.
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 To cite this document: BenchChem. ["'4-[2-(3-Bromophenoxy)ethyllmorpholine™ in vivo
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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